Cas no 888440-28-6 (N-(4-amino-6-oxo-2-{(propylcarbamoyl)methylsulfanyl}-1,6-dihydropyrimidin-5-yl)-4-ethoxybenzamide)

• Product Name: N-(4-amino-6-oxo-2-{(propylcarbamoyl)methylsulfanyl}-1,6-dihydropyrimidin-5-yl)-4-ethoxybenzamide
• CAS No: 888440-28-6
• MF: C₁₈H₂₃N₅O₄S
• MW: 405.47132229805
• CID: 6320213
• PubChem ID: 135700969
• Update Time: 2025-07-09

N-(4-amino-6-oxo-2-{(propylcarbamoyl)methylsulfanyl}-1,6-dihydropyrimidin-5-yl)-4-ethoxybenzamide Chemical and Physical Properties

Names and Identifiers

• N-(4-amino-6-oxo-2-{(propylcarbamoyl)methylsulfanyl}-1,6-dihydropyrimidin-5-yl)-4-ethoxybenzamide
• N-(4-amino-6-oxo-2-((2-oxo-2-(propylamino)ethyl)thio)-1,6-dihydropyrimidin-5-yl)-4-ethoxybenzamide
• F1880-1059
• N-[4-amino-6-oxo-2-[2-oxo-2-(propylamino)ethyl]sulfanyl-1H-pyrimidin-5-yl]-4-ethoxybenzamide
• 888440-28-6
• AB00676863-01
• AKOS024616775

• Inchi： 1S/C18H23N5O4S/c1-3-9-20-13(24)10-28-18-22-15(19)14(17(26)23-18)21-16(25)11-5-7-12(8-6-11)27-4-2/h5-8H,3-4,9-10H2,1-2H3,(H,20,24)(H,21,25)(H3,19,22,23,26)
• InChI Key： VAYYEFXIYALEBX-UHFFFAOYSA-N
• SMILES： S(C1=NC(=C(C(N1)=O)NC(C1C=CC(=CC=1)OCC)=O)N)CC(NCCC)=O

Computed Properties

• Exact Mass: 405.14707541g/mol
• Monoisotopic Mass: 405.14707541g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 28
• Rotatable Bond Count: 9
• Complexity: 656
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 160Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzamides
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzamides

Additional information on N-(4-amino-6-oxo-2-{(propylcarbamoyl)methylsulfanyl}-1,6-dihydropyrimidin-5-yl)-4-ethoxybenzamide

N-(4-amino-6-oxo-2-{(propylcarbamoyl)methylsulfanyl}-1,6-dihydropyrimidin-5-yl)-4-ethoxybenzamide: A Comprehensive Overview

The compound with CAS No. 888440-28-6, known as N-(4-amino-6-oxo-2-{(propylcarbamoyl)methylsulfanyl}-1,6-dihydropyrimidin-5-yl)-4-ethoxybenzamide, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound is notable for its complex structure, which incorporates multiple functional groups, including an amino group, a carbonyl group, and a sulfanyl group. These features contribute to its potential biological activity and make it a promising candidate for drug development.

Recent studies have highlighted the importance of pyrimidine derivatives in therapeutic applications. Pyrimidines are heterocyclic aromatic compounds that are commonly found in nucleic acids and have been extensively studied for their role in various biological processes. The 1,6-dihydropyrimidine core of this compound is particularly interesting due to its potential to interact with key cellular targets. Research has shown that such derivatives can exhibit anti-inflammatory, antiviral, and anticancer properties, making them valuable leads for drug discovery.

The propylcarbamoyl group attached to the molecule introduces additional complexity and functionality. This group is known to enhance the molecule's solubility and stability, which are critical factors for drug delivery. Furthermore, the presence of an ethoxybenzamide moiety suggests that this compound may have enhanced bioavailability and pharmacokinetic properties. These attributes make it a strong candidate for further preclinical testing.

Recent advancements in computational chemistry have enabled researchers to predict the binding affinity of this compound with various protein targets. For instance, molecular docking studies have revealed that the N-(4-amino...benzamide moiety can interact with specific residues on target enzymes, potentially inhibiting their activity. Such findings underscore the importance of this compound as a potential therapeutic agent.

In addition to its structural features, the synthesis of this compound represents a significant achievement in organic chemistry. The multi-step synthesis involves intricate reactions such as nucleophilic substitutions and condensations, which require precise control over reaction conditions. The successful synthesis of this compound demonstrates the ingenuity of modern chemical synthesis techniques and opens new avenues for the development of similar molecules.

Looking ahead, the CAS No. 888440-28-6 compound holds great promise for addressing unmet medical needs. Its unique combination of functional groups and structural features positions it as a valuable tool in the fight against various diseases. As research continues to unravel its full potential, this compound is likely to play a pivotal role in advancing medicinal chemistry and therapeutic development.